Cas no 2413897-83-1 (tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate)

• Product name: tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate
• CAS No: 2413897-83-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5675956
• PubChem ID: 165770264

tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413897-83-1
• tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate
• EN300-26665448

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(15)13(9-6-7-9)12(4,5)8-14/h9,14H,6-8H2,1-5H3
• InChI Key： VSMDLWRLFAPYPX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)(C)CO)C1CC1)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate (CAS No. 2413897-83-1)

The compound tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate (CAS No. 2413897-83-1) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a hydroxy-2-methylpropan-2-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its versatility in drug discovery and medicinal chemistry applications.

In recent years, the demand for high-purity intermediates like tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate has surged, driven by advancements in small-molecule therapeutics and precision agriculture. The compound's CAS No. 2413897-83-1 is frequently searched in scientific databases, reflecting its growing relevance in organic synthesis and process optimization. Its stability under various conditions and compatibility with multiple reaction pathways further enhance its utility in industrial-scale production.

One of the key trends in chemical research today is the exploration of sustainable synthesis routes. tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate aligns with this trend, as researchers investigate green chemistry approaches to its preparation. Methods such as catalytic hydrogenation and enzymatic resolution are being explored to minimize environmental impact while maintaining high yields. This focus on sustainability resonates with global initiatives like the UN Sustainable Development Goals, particularly in responsible consumption and production.

The structural features of tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate make it particularly interesting for structure-activity relationship (SAR) studies. The cyclopropyl ring is known to influence metabolic stability and bioavailability in drug candidates, while the hydroxy-2-methylpropan-2-yl group offers opportunities for further derivatization. These characteristics have led to its investigation in CNS-targeting compounds and enzyme inhibitors, addressing current challenges in neurodegenerative disease research.

Analytical characterization of CAS No. 2413897-83-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's well-defined spectral properties facilitate quality control in GMP manufacturing environments. Recent publications have highlighted its use in asymmetric synthesis protocols, where its chiral centers enable the production of enantiomerically pure pharmaceuticals.

From a commercial perspective, tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate represents an important building block in the fine chemicals market. Suppliers are increasingly offering custom scale-up services for this intermediate, responding to the pharmaceutical industry's need for kilogram-to-ton quantities. The compound's stability during storage and transportation makes it particularly suitable for global supply chains in the life sciences sector.

Future research directions for CAS No. 2413897-83-1 may include exploration of its bioconjugation potential and applications in proteolysis-targeting chimeras (PROTACs). The compound's balanced lipophilicity and functional group diversity position it well for these emerging areas of chemical biology. Additionally, computational studies using AI-driven molecular modeling could further elucidate its interactions with biological targets, accelerating hit-to-lead optimization processes.

In conclusion, tert-butyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate (CAS No. 2413897-83-1) stands as a compelling example of how specialized organic intermediates contribute to advancements across multiple scientific disciplines. Its combination of structural features, synthetic accessibility, and application potential ensures its continued importance in both academic and industrial research settings.